Cas no 80994-10-1 (Benzenesulfonic acid,2,2'-(1,4-phenylenediimino)bis[5-nitro- (9CI))

• Product Name: Benzenesulfonic acid,2,2'-(1,4-phenylenediimino)bis[5-nitro- (9CI)
• CAS No: 80994-10-1
• MF: C₁₈H₁₄N₄O₁₀S₂
• MW: 510.454561710358
• CID: 728627
• PubChem ID: 71301146
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,4-phenylenediimino)bis[5-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-[4-(4-nitro-2-sulfoanilino)anilino]benzenesulfonic acid
• EINECS 279-642-0
• 2,2'-(1,4-Phenylenediimino)bis[5-nitrobenzenesulfonic]acid
• 80994-10-1
• NS00038098
• 2,2'-(1,4-Phenylenediimino)bis(5-nitrobenzenesulphonic) acid
• DTXSID70230832
• Benzenesulfonic acid,2,2'-(1,4-phenylenediimino)bis[5-nitro- (9CI)

• Inchi： 1S/C18H14N4O10S2/c23-21(24)13-5-7-15(17(9-13)33(27,28)29)19-11-1-2-12(4-3-11)20-16-8-6-14(22(25)26)10-18(16)34(30,31)32/h1-10,19-20H,(H,27,28,29)(H,30,31,32)
• InChI Key： UPVRELAIXKJNNU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NC1C=CC(=CC=1)NC1C=CC(=CC=1S(=O)(=O)O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 510.01513500g/mol
• Monoisotopic Mass: 510.01513500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• Density: 1.755
• Refractive Index: 1.731